![molecular formula C12H15NO B1313108 3H-spiro[2-benzofuran-1,4'-piperidine] CAS No. 38309-60-3](/img/structure/B1313108.png)
3H-spiro[2-benzofuran-1,4'-piperidine]
Overview
Description
3H-Spiro[2-benzofuran-1,4’-piperidine] is a ligand with affinity for melanocortin receptors . It has been shown to bind with low affinity to the melanocortin receptor and act as an agonist . This ligand also has a penetrable structure that allows it to bind to piperidine binding sites .
Molecular Structure Analysis
The molecular formula of 3H-spiro[2-benzofuran-1,4’-piperidine] is C12H15NO . Its InChI code is 1S/C12H15NO/c1-2-4-11-10(3-1)9-14-12(11)5-7-13-8-6-12/h1-4,13H,5-9H2 .Physical and Chemical Properties Analysis
3H-spiro[2-benzofuran-1,4’-piperidine] has a molecular weight of 189.26 . It is a pale yellow solid at room temperature . Its density is 1.1±0.1 g/cm3, and it has a boiling point of 321.3±42.0 °C at 760 mmHg .Scientific Research Applications
Sigma Receptor Ligand Development
- Spiro[[2]benzopyran-1,4‘-piperidines] and spiro[[2]benzofuran-1,4‘-piperidines], including 3H-spiro[2-benzofuran-1,4'-piperidine], have been synthesized and evaluated for their binding properties to sigma receptors (σ1 and σ2). These compounds demonstrate significant affinity for sigma receptors, with certain structures showing high potency and selectivity. This makes them of interest in the development of sigma receptor ligands, which can be useful in various pharmacological and neurological applications (Maier & Wünsch, 2002).
Role in Imaging and Radioligand Development
- The structural and binding properties of 3H-spiro[2-benzofuran-1,4'-piperidine] derivatives make them candidates for developing positron emission tomography (PET) radiotracers. Their high affinity and selectivity for sigma receptors, particularly the σ1 subtype, are crucial in this context. These compounds have been synthesized and tested for their potential as PET tracers, with some showing promising results in terms of brain uptake and binding specificity (Grosse Maestrup et al., 2009).
Pharmacological Characterization
- The pharmacological profile of 3H-spiro[2-benzofuran-1,4'-piperidine] compounds is extensively studied. These compounds are not only potent sigma1 receptor ligands but also exhibit extraordinary selectivity over sigma2 receptors and other receptor systems. Their analgesic activity in neuropathic pain models and rapid metabolism in liver microsomes highlight their potential therapeutic applications and the need for further research into their metabolic stability (Wiese et al., 2009).
Structural and Synthetic Advances
- Research has also focused on the synthesis and structural diversification of spiro[benzofuran-2,4'-piperidine] derivatives. Advances in synthetic methodologies allow the creation of novel compounds with potential biological activities. This includes exploring different substituents and structural modifications to enhance their pharmacological properties and utility in medicinal chemistry (Varasi et al., 2011).
Antihypertensive Properties
- Some derivatives of 3H-spiro[2-benzofuran-1,4'-piperidine] have been investigated for their cardiovascular activity, particularly their antihypertensive properties. This research has led to the identification of compounds within this class that exhibit significant activity in lowering blood pressure, making them potential candidates for the development of new antihypertensive agents (Davis et al., 1983).
Mechanism of Action
Properties
IUPAC Name |
spiro[1H-2-benzofuran-3,4'-piperidine] | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO/c1-2-4-11-10(3-1)9-14-12(11)5-7-13-8-6-12/h1-4,13H,5-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYOIMOJOKVUNTP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12C3=CC=CC=C3CO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20439939 | |
Record name | 3H-spiro[2-benzofuran-1,4'-piperidine] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20439939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
38309-60-3 | |
Record name | 3H-spiro[2-benzofuran-1,4'-piperidine] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20439939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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